Cas no 338397-63-0 (1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE)

• Product Name: 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE
• CAS No: 338397-63-0
• MF: C₁₉H₁₅ClF₃N₃O₂
• MW: 409.78951382637
• CID: 5270260
• Update Time: 2025-10-31

1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(4-methoxyphenyl)methyl]-1H-pyrrole-2-carboxamide
• 1H-Pyrrole-2-carboxamide, 1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-[(4-methoxyphenyl)methyl]-
• 1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-[(4-methoxyphenyl)methyl]pyrrole-2-carboxamide

• Inchi： 1S/C19H15ClF3N3O2/c1-28-14-6-4-12(5-7-14)10-25-18(27)16-3-2-8-26(16)17-15(20)9-13(11-24-17)19(21,22)23/h2-9,11H,10H2,1H3,(H,25,27)
• InChI Key： SKNKMVKHVKTQBD-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1N1C=CC=C1C(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 529
• XLogP3: 4.2
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE

Introduction to 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE (CAS No. 338397-63-0)

1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE, with the CAS number 338397-63-0, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as a pyrrole carboxamide, is characterized by its unique structural features, including a pyrrole ring, a chlorinated pyridine moiety, and a trifluoromethyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The pyrrole ring is a five-membered heterocyclic aromatic ring containing four carbon atoms and one nitrogen atom. Pyrroles are known for their ability to form stable complexes with various metal ions, which can influence their biological activity. In the context of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE, the pyrrole ring serves as a key scaffold that provides structural rigidity and enhances the compound's binding affinity to specific biological targets.

The chlorinated pyridine moiety, specifically the 3-chloro-5-(trifluoromethyl)pyridine, is another crucial component of this compound. Chlorine and trifluoromethyl groups are known for their strong electron-withdrawing properties, which can significantly influence the electronic distribution within the molecule. This can affect the compound's reactivity, stability, and interaction with biological targets. Recent studies have shown that chlorinated and fluorinated compounds often exhibit enhanced pharmacological properties, such as improved solubility, metabolic stability, and target selectivity.

The trifluoromethyl group (CF₃) is particularly noteworthy for its impact on the compound's physicochemical properties. The presence of this group can enhance lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. Additionally, the trifluoromethyl group can improve metabolic stability by reducing the susceptibility to metabolic degradation. This is particularly important in drug development, where maintaining drug levels in the body over an extended period is crucial for therapeutic efficacy.

The 4-methoxybenzyl substituent on the carboxamide group adds another layer of complexity to the molecule. The methoxy group (OCH₃) is an electron-donating group that can influence the electronic environment around the benzene ring. This can affect the compound's binding interactions with protein targets and modulate its biological activity. The benzyl group itself provides additional steric bulk, which can influence the conformational flexibility of the molecule and its ability to fit into specific binding pockets.

In terms of biological activity, 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE has been studied for its potential as an inhibitor of various enzymes and receptors. One notable application is its use as an inhibitor of kinases, which are key enzymes involved in signal transduction pathways that regulate cell growth, proliferation, and survival. Kinase inhibitors have shown promise in treating various diseases, including cancer and inflammatory disorders.

Recent research has also explored the potential of this compound as an anti-inflammatory agent. Inflammatory diseases are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE has been shown to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for developing new anti-inflammatory therapies.

Furthermore, this compound has been investigated for its potential antiviral activity. Viral infections pose significant global health challenges, and there is a constant need for new antiviral agents with broad-spectrum activity. Studies have demonstrated that 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE can inhibit viral replication by targeting specific viral enzymes or host cell factors involved in viral entry or replication.

In addition to its therapeutic applications, 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE has also been used as a tool compound in chemical biology research. Tool compounds are small molecules that are used to probe biological systems and understand molecular mechanisms underlying various physiological processes. By using this compound in biochemical assays and cellular models, researchers can gain insights into the function of specific proteins or signaling pathways.

The synthesis of 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE involves multiple steps and requires careful optimization to achieve high yields and purity. Common synthetic routes include coupling reactions between pyrrole derivatives and substituted pyridines, followed by functional group modifications such as amidation and methylation. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to streamline the synthesis process and improve efficiency.

In conclusion, 1-[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]-N-(4-METHOXYBENZYL)-1H-PYRROLE-2-CARBOXAMIDE (CAS No. 338397-63-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for developing new therapeutic agents against various diseases. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further highlighting its importance in modern drug discovery efforts.